9-(2-chlorobenzyl)-3H-imidazo[1,2-a]benzimidazol-2(9H)-one

• IUPAC Name: 4-[(2-chlorophenyl)methyl]-1H-imidazo[1,2-a]benzimidazol-2-one
• InChI: InChI=1S/C16H12ClN3O/c17-12-6-2-1-5-11(12)9-19-13-7-3-4-8-14(13)20-10-15(21)18-16(19)20/h1-8H,9-10H2
• InChI Key: NEYPVFWLDCHYTA-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N=C2N1C3=CC=CC=C3N2CC4=CC=CC=C4Cl
• Molecular Formula: C16H12ClN3O
• Molecular Weight: 297.74 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[1,2-a]benzimidazole derivatives, including compounds similar to 9-(2-chlorobenzyl)-3H-imidazo[1,2-a]benzimidazol-2(9H)-one, involves multicomponent reactions and solvent-free conditions, or water-mediated reactions for environmental friendliness (Adib et al., 2008); (Liu et al., 2012).

Molecular Structure Analysis

Structural analysis of imidazo[1,2-a]benzimidazole compounds is often conducted using NMR and UV spectroscopy. Tautomerism and molecular stability are critical aspects studied in these compounds (Mas et al., 2002).

Chemical Reactions and Properties

Imidazo[1,2-a]benzimidazoles undergo various chemical reactions including acyl transfers, alkylation, and reactions with electrophiles to form diverse derivatives. These reactions are influenced by factors like temperature and the presence of strong bases (Graubaum & Ozegowski, 1990).

Physical Properties Analysis

The physical properties of imidazo[1,2-a]benzimidazoles include solubility in various organic solvents and the ability to form transparent, flexible films. Their high glass transition temperatures indicate good thermal stability, which is a critical aspect for material science applications (Mir et al., 2012).

Chemical Properties Analysis

Chemically, imidazo[1,2-a]benzimidazoles exhibit a range of properties including antioxidant activity, and their derivatives have been tested for various biological activities. Their structural versatility allows for the exploration of different biological and chemical applications (Spasov et al., 2017).